molecular formula C19H19NO3S2 B2624544 N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide CAS No. 941878-51-9

N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide

Cat. No. B2624544
CAS RN: 941878-51-9
M. Wt: 373.49
InChI Key: GLTGHYJJBUCTAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide” is a compound that contains a benzothiophene moiety, an amide group, and a tosyl group. Benzothiophene is a heterocyclic compound, consisting of a fused benzene and thiophene ring. The amide group (-CONH2) is a common functional group in organic chemistry, and the tosyl group is a sulfonyl group bonded to a toluene ring .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiophene ring, the tosyl group, and the amide linkage. The benzothiophene ring system is essentially planar, which is a characteristic feature of aromatic systems .


Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The benzothiophene moiety might undergo electrophilic aromatic substitution reactions. The amide group could participate in various reactions such as hydrolysis, reduction, and others .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as the presence of the benzothiophene ring, the amide group, and the tosyl group would influence properties such as polarity, solubility, melting point, boiling point, and others .

Mechanism of Action

N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide exerts its effects by selectively inhibiting the activity of USP14, which is a deubiquitinase enzyme that plays a crucial role in the regulation of protein degradation pathways. By inhibiting USP14, this compound promotes the accumulation of misfolded and damaged proteins, leading to their degradation and subsequent cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of USP14 activity, the promotion of protein degradation, and the induction of cell death in cancer cells. Additionally, this compound has also been shown to have neuroprotective effects by promoting the clearance of toxic proteins in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide in lab experiments is its selectivity for USP14, which allows for the specific targeting of this enzyme without affecting other deubiquitinase enzymes. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the use of N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide in scientific research. One area of interest is the development of this compound as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, this compound may also have potential applications in the treatment of viral infections, as recent studies have shown that USP14 plays a role in the replication of certain viruses. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify potential side effects and limitations of its use in clinical settings.

Synthesis Methods

The synthesis of N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide involves a multi-step process that begins with the preparation of the key intermediate, 5-bromo-benzo[b]thiophene. This intermediate is then subjected to a series of reactions, including Suzuki coupling, tosylation, and amidation, to yield the final product, this compound.

Scientific Research Applications

N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide has been extensively studied for its potential therapeutic applications in various diseases, including neurodegenerative disorders, cancer, and viral infections. In preclinical studies, this compound has been shown to inhibit the activity of USP14, leading to the accumulation of misfolded proteins and subsequent cell death in cancer cells. Similarly, this compound has also been shown to have neuroprotective effects by promoting the clearance of toxic proteins in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Biochemical Analysis

Biochemical Properties

Benzothiophene derivatives have been reported to interact with various enzymes, proteins, and other biomolecules . For instance, some benzothiophene derivatives have shown high antibacterial activity against S. aureus

Cellular Effects

The cellular effects of N-(benzo[b]thiophen-5-yl)-4-tosylbutanamide are currently unknown. Benzothiophene derivatives have been reported to have various effects on cells. For example, some benzothiophene derivatives have shown potential as antifungal agents

Molecular Mechanism

Benzothiophene derivatives have been reported to exert their effects through various mechanisms, such as enzyme inhibition or activation

properties

IUPAC Name

N-(1-benzothiophen-5-yl)-4-(4-methylphenyl)sulfonylbutanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19NO3S2/c1-14-4-7-17(8-5-14)25(22,23)12-2-3-19(21)20-16-6-9-18-15(13-16)10-11-24-18/h4-11,13H,2-3,12H2,1H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLTGHYJJBUCTAW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=CC3=C(C=C2)SC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19NO3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.